Cas no 190515-56-1 (methyl 3-(piperidin-4-yloxy)propanoate hydrochloride)

• Product Name: methyl 3-(piperidin-4-yloxy)propanoate hydrochloride
• CAS No: 190515-56-1
• MF: C₉H₁₈ClNO₃
• MW: 223.697122097015
• CID: 1078295
• PubChem ID: 18969484
• Update Time: 2025-06-13

methyl 3-(piperidin-4-yloxy)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-piperidinyloxy)propanoate hydrochloride
• methyl 3-(piperidin-4-yloxy)propanoate hydrochloride
• AKOS015847851
• methyl 3-piperidin-4-yloxypropanoate;hydrochloride
• SCHEMBL8552789
• G47902
• EN300-1588897
• 190515-56-1
• Methyl 3-(4-piperidinyloxy)propanoatehydrochloride
• methyl3-(piperidin-4-yloxy)propanoatehydrochloride

• MDL： MFCD13561289
• Inchi： 1S/C9H17NO3.ClH/c1-12-9(11)4-7-13-8-2-5-10-6-3-8;/h8,10H,2-7H2,1H3;1H
• InChI Key： MNQLGJGZQDMLOQ-UHFFFAOYSA-N
• SMILES： Cl.O(CCC(=O)OC)C1CCNCC1

Computed Properties

• Exact Mass: 223.0975211g/mol
• Monoisotopic Mass: 223.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 3-(piperidin-4-yloxy)propanoate hydrochloride

Methyl 3-(Piperidin-4-yloxy)propanoate Hydrochloride: A Comprehensive Overview

Methyl 3-(piperidin-4-yloxy)propanoate hydrochloride (CAS No. 190515-56-1) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as methyl 3-(4-piperidyloxy)propanoate hydrochloride, is a derivative of piperidine and has garnered attention for its potential therapeutic properties and chemical reactivity.

The structure of methyl 3-(piperidin-4-yloxy)propanoate hydrochloride consists of a piperidine ring attached to a propionate ester, which is further functionalized with a methyl group and a hydrochloride salt. The presence of the piperidine ring imparts unique chemical and biological properties, making it an interesting molecule for various research and development activities.

In the realm of pharmaceutical research, methyl 3-(piperidin-4-yloxy)propanoate hydrochloride has shown promise in the development of new drugs. Recent studies have explored its potential as a ligand for various receptors, including serotonin and dopamine receptors, which are crucial in the treatment of neurological disorders such as depression and Parkinson's disease. The compound's ability to modulate these receptors effectively could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

One of the key areas of interest is its role in neuroprotection. Research has indicated that methyl 3-(piperidin-4-yloxy)propanoate hydrochloride can protect neurons from oxidative stress and inflammation, which are common mechanisms underlying neurodegenerative diseases. This neuroprotective effect is attributed to its ability to enhance the expression of antioxidant enzymes and reduce the production of reactive oxygen species (ROS).

Beyond its therapeutic applications, methyl 3-(piperidin-4-yloxy)propanoate hydrochloride is also valuable in chemical synthesis. Its versatile structure allows it to serve as an intermediate in the synthesis of more complex molecules, including other pharmaceuticals and functional materials. The ester functionality can be readily modified through various chemical reactions, such as hydrolysis, transesterification, and reduction, making it a useful building block in organic synthesis.

In terms of safety and handling, methyl 3-(piperidin-4-yloxy)propanoate hydrochloride should be stored in a cool, dry place away from incompatible materials. It is important to handle this compound with appropriate personal protective equipment (PPE), such as gloves and goggles, to ensure safety during laboratory operations. Additionally, proper disposal methods should be followed to minimize environmental impact.

The pharmacokinetic properties of methyl 3-(piperidin-4-yloxy)propanoate hydrochloride have been studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for drug development. These properties make it a promising candidate for further preclinical and clinical evaluation.

Recent advancements in analytical techniques have also contributed to our understanding of methyl 3-(piperidin-4-yloxy)propanoate hydrochloride. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly used methods to characterize this compound and monitor its purity and stability. These techniques are crucial for ensuring the quality and consistency of the compound in both research and industrial settings.

In conclusion, methyl 3-(piperidin-4-yloxy)propanoate hydrochloride (CAS No. 190515-56-1) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structure and properties make it an attractive target for further investigation, particularly in the areas of neuroprotection and receptor modulation. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.